methyl (3R)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride
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| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (3R)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride involves the reaction of 5-chloro-3-(methoxycarbonyl)tetrahydroisoquinoline with hydrochloric acid in the presence of a catalyst.", "Starting Materials": [ "5-chloro-3-(methoxycarbonyl)tetrahydroisoquinoline", "Hydrochloric acid", "Catalyst" ], "Reaction": [ "Add 5-chloro-3-(methoxycarbonyl)tetrahydroisoquinoline to a reaction vessel", "Add hydrochloric acid to the reaction vessel", "Add a catalyst to the reaction mixture", "Heat the reaction mixture to a specific temperature and maintain it for a specific time", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with a suitable solvent and dry it to obtain the final product, methyl (3R)-5-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylate hydrochloride" ] } | |
CAS RN |
2648865-88-5 |
Molecular Formula |
C11H13Cl2NO2 |
Molecular Weight |
262.1 |
Purity |
95 |
Origin of Product |
United States |
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